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Compound of Interest

Compound Name: Aluminum bromide

Cat. No.: B048194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and

applications of aluminum bromide (AlBr₃), a versatile Lewis acid with significant utility in

organic synthesis and other industrial processes. This document is intended to serve as a

valuable resource for researchers, scientists, and professionals in drug development and

related fields.

Introduction
Aluminum bromide is an inorganic compound with the chemical formula AlBr₃. In its

anhydrous form, it exists as a white to pale yellow crystalline solid. It is a powerful Lewis acid,

readily accepting electron pairs, which makes it an effective catalyst in a variety of chemical

reactions, most notably Friedel-Crafts alkylations and acylations.[1] Its hygroscopic nature and

reactivity with water necessitate careful handling and storage.[2] This guide will delve into the

various methods for its synthesis, its key physicochemical properties, and its applications, with

a focus on its role in organic chemistry and drug development.[3]

Synthesis of Aluminum Bromide
Several methods have been developed for the synthesis of aluminum bromide, ranging from

direct reaction of the elements to more specialized electrochemical processes. The choice of

method often depends on the desired purity, scale, and available starting materials.
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Direct Bromination of Aluminum
The most common laboratory and industrial method for preparing aluminum bromide is the

direct reaction of aluminum metal with bromine.[2] This reaction is highly exothermic and

requires careful control.

Reaction:

2Al(s) + 3Br₂(l) → 2AlBr₃(s)[4]

Experimental Protocol:

Materials:

Aluminum granules or turnings (33 g)[5]

Liquid bromine (185 g), dried over concentrated sulfuric acid[5]

A 1-L three-neck, flat-bottom flask[5]

A double-surface reflux condenser[5]

A dropping funnel with a pressure equalization tube[5]

A thermometer[5]

Glass wool[5]

Calcium chloride drying tube[5]

Nitrogen gas supply[5]

Distillation apparatus[5]

Procedure:

Place a thin layer of glass wool at the bottom of the three-neck flask and add the aluminum

granules.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aluminium_bromide
https://study.com/academy/lesson/aluminum-bromide-chemical-formula-symbol-uses.html
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assemble the apparatus with the dropping funnel containing the dried bromine, the reflux

condenser topped with a calcium chloride drying tube, and the thermometer.[5]

Flush the entire system with dry nitrogen gas.[5]

Initiate the reaction by adding 10-15 drops of bromine from the dropping funnel onto the

aluminum. The reaction may take several minutes to begin, indicated by the evolution of

white fumes.[5]

Once the reaction starts, continue to add the bromine in small portions (5-10 drops at a

time), monitoring the temperature. The reaction is sporadic and may be accompanied by

flashes and sparks.[5]

After approximately half of the bromine has been added, a vigorous reflux should

commence. The rate of bromine addition can then be increased, using the reflux rate to

control the reaction temperature.[5]

Once all the bromine has been added, the reaction mixture is allowed to cool.

The crude aluminum bromide can be purified by vacuum distillation. Assemble a distillation

apparatus and heat the reaction flask. The initial distillate may be reddish due to excess

bromine; this should be collected separately. The subsequent fraction, which is colorless, is

the pure aluminum bromide.[5]

Safety Precautions: This reaction is extremely exothermic and involves highly toxic and

corrosive bromine. It must be performed in a well-ventilated fume hood. Appropriate personal

protective equipment (PPE), including heavy-duty gloves, safety goggles, and a face shield, is

mandatory. An aqueous solution of sodium thiosulfate should be readily available to neutralize

any bromine spills.[5]

Reaction with Hydrogen Bromide
Aluminum bromide can also be synthesized by the reaction of aluminum metal with hydrogen

bromide gas.[2]

Reaction:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aluminium_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2Al(s) + 6HBr(g) → 2AlBr₃(s) + 3H₂(g)[2]

Experimental Protocol:

A detailed, step-by-step laboratory protocol for this specific method is not readily available in

the searched literature. However, the general principle involves passing a stream of dry

hydrogen bromide gas over heated aluminum metal in a tube furnace. The resulting aluminum
bromide sublimes and can be collected in a cooler part of the apparatus. Extreme caution is

required due to the corrosive nature of HBr gas.

Halide Exchange
Halide exchange reactions provide another route to aluminum bromide. This typically involves

the reaction of aluminum chloride with a bromide source.[1]

Reaction:

AlCl₃(g) + 3HBr(g) → AlBr₃(g) + 3HCl(g)[1]

Experimental Protocol:

Detailed experimental procedures for this method at a laboratory scale are not well-

documented in the provided search results. The reaction is generally carried out at high

temperatures by passing hydrogen bromide gas over heated aluminum chloride.[1]

Electrochemical Synthesis
An electrochemical method for the preparation of aluminum bromide has also been

described. This process involves the use of an aluminum anode in an electrolyte solution of

hydrogen bromide in an aprotic solvent.[1]

Reaction at the Anode:

Al → Al³⁺ + 3e⁻[1]

Overall Reaction in Electrolyte:

Al³⁺ + 3Br⁻ → AlBr₃[1]
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Experimental Protocol:

A specific example from the literature describes the following setup:

Materials:

Glass-lined electrochemical cell[6]

Aluminum anode[6]

Platinum wire cathode[6]

Electrolyte: A solution of hydrogen bromide in dimethylformamide[6]

Procedure:

The electrochemical cell is fitted with the aluminum anode and platinum cathode.[6]

The electrolyte solution, containing hydrogen bromide dissolved in dimethylformamide, is

added to the cell.[6]

The reaction is initiated by passing an electric current through the cell.[6]

Once initiated, the reaction can proceed without the continuous application of external

electrical power.[6]

The product is a solution of aluminum bromide in the electrolyte. If the concentration of

aluminum bromide exceeds its solubility, it will precipitate as a solid.[6]

Properties of Aluminum Bromide
The utility of aluminum bromide in various applications is a direct result of its distinct physical

and chemical properties.

Physical Properties
Anhydrous aluminum bromide is a colorless, crystalline solid that is hygroscopic and sublimes

upon heating.[7][8] It is soluble in a variety of organic solvents, including benzene, toluene, and

simple hydrocarbons.[7]
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Property Value References

Molecular Formula AlBr₃ [7]

Molar Mass 266.694 g/mol (anhydrous) [7]

374.785 g/mol (hexahydrate) [7]

Appearance
White to pale yellow crystalline

solid
[7]

Odor Pungent [4]

Density 3.2 g/cm³ (anhydrous) [8]

2.54 g/cm³ (hexahydrate) [8]

Melting Point 97.5 °C (anhydrous) [8]

93 °C (hexahydrate) [8]

Boiling Point 255 °C (anhydrous) [8]

Solubility in water Highly soluble, reacts violently [4]

Standard Enthalpy of

Formation (ΔfH⁰)
-527.5 kJ/mol [8]

Standard Molar Entropy (S⁰) 180.2 J/(mol·K) [8]

Heat Capacity (Cp) 100.6 J/(mol·K) [8]

Chemical Properties
The chemical behavior of aluminum bromide is dominated by its strong Lewis acidity.

Lewis Acidity: Aluminum bromide is a potent Lewis acid, readily forming adducts with Lewis

bases. This property is the basis for its catalytic activity in many organic reactions.[1]

Reactivity with Water: It reacts vigorously and exothermically with water, hydrolyzing to form

aluminum hydroxide and hydrogen bromide gas. This reaction is the reason for its fuming in

moist air.[1][9] AlBr₃(s) + 3H₂O(l) → Al(OH)₃(s) + 3HBr(g)
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Structure: In the solid state and in non-coordinating solvents, aluminum bromide exists as a

dimer, Al₂Br₆, with two AlBr₄ tetrahedra sharing a common edge. At high temperatures in the

gas phase, this dimer can dissociate into the monomeric AlBr₃ form.[2]

Catalytic Activity: As a Lewis acid catalyst, it is instrumental in promoting reactions such as

Friedel-Crafts alkylation and acylation, as well as isomerization and polymerization reactions.

[1]

Applications in Organic Synthesis and Drug
Development
The primary application of aluminum bromide in organic chemistry is as a catalyst in Friedel-

Crafts reactions, which are fundamental for the synthesis of a wide range of aromatic

compounds, including many pharmaceutical intermediates.[3][10]

Friedel-Crafts Acylation
Friedel-Crafts acylation is a key method for the formation of aryl ketones. Aluminum bromide
is a highly effective catalyst for this transformation.

Reaction Mechanism: The mechanism involves the activation of an acyl halide or anhydride by

aluminum bromide to form a highly electrophilic acylium ion. This is followed by electrophilic

attack on the aromatic ring and subsequent deprotonation to restore aromaticity.[11][12]

Workflow for Friedel-Crafts Acylation:

Acyl Halide (R-CO-X)

Acyl Halide-AlBr₃ Complex

Coordination

AlBr₃

Acylium Ion (R-CO⁺)
Heterolytic Cleavage

[AlBr₃X]⁻

Sigma Complex (Wheland Intermediate)

HBr

Aromatic Ring (Ar-H)
Electrophilic Attack

Product-AlBr₃ Complex
Deprotonation by [AlBr₃X]⁻

Aryl Ketone (Ar-CO-R)Workup (e.g., with H₂O)

AlBr₃ (regenerated)
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Caption: Friedel-Crafts acylation mechanism catalyzed by AlBr₃.

Other Applications
Beyond Friedel-Crafts reactions, aluminum bromide is used in:

Isomerization reactions: It can catalyze the rearrangement of hydrocarbon skeletons.[4]

Bromination reactions: It can act as a brominating agent in certain synthetic transformations.

[9]

Polymerization: It serves as a catalyst in some polymerization processes.

Material Science: It is used in the production of advanced materials, including flame

retardants.[10]

Safety and Handling
Aluminum bromide is a corrosive and hazardous substance that requires strict safety

protocols.

Handling: All manipulations should be carried out in a well-ventilated fume hood.[13]

Anhydrous aluminum bromide should be handled under an inert atmosphere (e.g., nitrogen

or argon) to prevent contact with moisture.[14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, a face shield, and a flame-retardant lab coat.[13]

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[14] It should be

stored away from water, alcohols, and strong acids.[15]

Spills: In case of a spill, do not use water. Cover the spill with a dry, inert absorbent material

such as sand or dry lime, and then collect it in a sealed container for disposal.[15]

Disposal: Dispose of aluminum bromide waste in accordance with local, state, and federal

regulations. It may be necessary to treat it as hazardous waste.[15][16]
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Conclusion
Aluminum bromide is a highly valuable reagent in organic synthesis, primarily due to its

strong Lewis acidity. Its role as a catalyst in Friedel-Crafts reactions has made it an

indispensable tool for the construction of complex aromatic molecules, which are often key

intermediates in the development of pharmaceuticals and other fine chemicals. A thorough

understanding of its synthesis, properties, and safe handling procedures is essential for its

effective and responsible use in a research and industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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